Cas no 553-08-2 (Thonzonium Bromide)

• Product Name: Thonzonium Bromide
• CAS No: 553-08-2
• MF: C₃₂H₅₅BrN₄O
• MW: 591.709307909012
• CID: 368204
• PubChem ID: 11102
• Update Time: 2025-08-05

Thonzonium Bromide Chemical and Physical Properties

Names and Identifiers

• Thonzonium Bromide
• 1-Hexadecanaminium,N-[2-[[(4-methoxyphenyl)methyl]-2-pyrimidinylamino]ethyl]-N,N-dimethyl-,bro...
• hexadecyl-[2-[(4-methoxyphenyl)methyl-pyrimidin-2-ylamino]ethyl]-dimethylazanium,bromide
• Thonzonium (bromide)
• NC 1264
• Tonzonium bromide
• UNII-JI2B19CR0R
• Hexadecyl(2-[(p-methoxybenzyl)-2-pyrimidinylamino]ethyl)dimethylammonium bromide
• HEXADECYL[2-([P-METHOXYBENZYL]-2-PYRIMIDINYLAMINO)ETHYL]DIMETHYL-AMMONIUM BROMIDE
• Bromure de tonzonium
• HMS2097J12
• hexadecyl(2-{[(4-methoxyphenyl)methyl](pyrimidin-2-yl)amino}ethyl)dimethylazanium bromide
• Thonzide (TN)
• AKOS026750378
• Tonzonii bromidum [INN-Latin]
• NSC 5648
• SMR001233380
• Cetyl[2-[(p-methoxybenzyl)-2-pyrimidinylamino]ethyl]dimethylammonium bromide
• NC-1264
• NCGC00016507-05
• EN300-18386592
• MS-30532
• Tox21_110463_1
• A913807
• Q7795979
• EINECS 209-032-1
• REGID_for_CID_11102
• Tox21_110463
• F85275
• 1-Hexadecanaminium, N-(2-(((4-methoxyphenyl)methyl)-2-pyrimidinylamino)ethyl)-N,N-dimethyl-, bromide
• Hexadecyl(2-((p-methoxybenzyl)-2-pyrimidinylamino)ethyl)dimethylammonium bromide
• TONZONIUM BROMIDE [MART.]
• NSC-760359
• THONZONIUM BROMIDE [MI]
• D02140
• Thonzonium Bromide (USAN)
• NSC5648
• hexadecyl-[2-[(4-methoxyphenyl)methyl-pyrimidin-2-ylamino]ethyl]-dimethylazanium;bromide
• SR-01000841261-3
• CS-4957
• CAS-553-08-2
• CCG-213228
• NS00044022
• NCGC00016507-01
• SB60438
• DTXSID1045326
• 553-08-2
• Tonzonii bromidum
• TONZONIUM BROMIDE [WHO-DD]
• N-(2-((4-Methoxybenzyl)(pyrimidin-2-yl)amino)ethyl)-N,N-dimethylhexadecan-1-aminium bromide
• HMS1570J12
• SR-01000841261-2
• MLS002154065
• HMS2234H11
• HY-B1246
• NSC760359
• Thonzide
• Bromure de tonzonium [INN-French]
• JI2B19CR0R
• THONZONIUM BROMIDE [VANDF]
• Pharmakon1600-01503873
• Tonzoniumbromid
• DTXCID9025326
• THONZONIUM BROMIDE [ORANGE BOOK]
• Hexadecyl[2-[(p-methoxybenzyl)-2-pyrimidinylamino]ethyl]dimethylammonium bromide
• Bromuro de tonzonio
• NSC-5648
• SCHEMBL60801
• HMS3714J12
• Nebair
• HEXADECYL[2-([P-METHOXYBENZYL]-2-PYRIMIDINYLAMINO)ETHYL]DIMETHYL-AMMONIUMBROMIDE
• THONZONIUM BROMIDE [USP-RS]
• CHEMBL1200883
• MFCD00133855
• Tonzonium bromide (INN)
• THONZONIUM BROMIDE COMPONENT OF COLY-MYCIN S
• Tonzonium bromide [INN]
• Thonzonium bromide [USAN:USP]
• SR-01000841261
• COLY-MYCIN S COMPONENT THONZONIUM BROMIDE
• Thonzonium bromide [USAN]
• Ammonium, hexadecyl(2-((p-methoxybenzyl)-2-pyrimidinylamino)ethyl)dimethyl-, bromide
• Bromuro de tonzonio [INN-Spanish]
• tonzonio bromuro
• THONZONIUM BROMIDE (USP-RS)
• Bromuro de tonzonio (INN-Spanish)
• Tonzonii bromidum (INN-Latin)
• Bromure de tonzonium (INN-French)
• Thonzonium bromide (USAN:USP)
• TONZONIUM BROMIDE (MART.)
• DA-58537
• WBWDWFZTSDZAIG-UHFFFAOYSA-M

• MDL： MFCD00133855
• Inchi： 1S/C32H55N4O.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-27-36(2,3)28-26-35(32-33-24-19-25-34-32)29-30-20-22-31(37-4)23-21-30;/h19-25H,5-18,26-29H2,1-4H3;1H/q+1;/p-1
• InChI Key： WBWDWFZTSDZAIG-UHFFFAOYSA-M
• SMILES： [Br-].O(C)C1C=CC(=CC=1)CN(C1N=CC=CN=1)CC[N+](C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 590.35600
• Monoisotopic Mass: 590.355925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 22
• Complexity: 515
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.2

Experimental Properties

• Melting Point: 91-92°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 30 mg/mL(50.70 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 38.25000
• LogP: 5.05350

Thonzonium Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-41-37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38; R41
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles